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Compound of Interest

Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3,7-Trihydroxy-2-prenylxanthone is
publicly available. The following guidance is based on the general properties of xanthone
compounds and related polyphenols. A comprehensive, compound-specific risk assessment
should be conducted by qualified personnel before handling.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3,7-Trihydroxy-2-prenylxanthone. Adherence to
these guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 1,3,7-Trihydroxy-2-prenylxanthone is not available, it should
be handled as a potentially hazardous substance. The parent compound, xanthone, and its
derivatives are generally considered to have low acute toxicity but may cause skin and eye
irritation. Some individuals may be predisposed to skin sensitization.

Quantitative Data Summary
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Parameter Value Source/Comment
Molecular Formula C18H160s5 -

Molecular Weight 312.32 g/mol -

Physical State Solid (Assumed) Based on similar compounds

Occupational Exposure Limits Not Established

No specific OEL found for this
compound or the xanthone

class.

Recommended Personal Protective Equipment (PPE)
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Specifications and Best

Body Area Required PPE .
Practices
Nitrile or neoprene gloves are
recommended. Inspect gloves
Hands Chemical-resistant gloves for tears or punc'tures before
each use. Practice proper
glove removal techniques to
prevent skin contact.
Safety glasses with side
shields or chemical splash Eye protection is mandatory to
Eyes/Face goggles. A face shield is prevent contact with dust
recommended when thereisa  particles or splashes.
significant risk of splashing.
A fully buttoned lab coat is
Body Laboratory coat required to protect skin and

clothing.

Respiratory

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood or glove
box to prevent inhalation of
dust particles. The type of
respirator should be
determined by a risk

assessment.

Operational Plan: Safe Handling Procedures

A systematic approach to handling 1,3,7-Trihydroxy-2-prenylxanthone is critical to minimize

exposure risk.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,3,7-Trihydroxy-2-prenylxanthone.
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Step-by-Step Experimental Protocol:
e Preparation:

o Designate a specific work area, such as a chemical fume hood or a glove box, to minimize
inhalation exposure.

o Before handling the compound, don all required PPE as outlined in the table above.

o Assemble all necessary equipment (e.g., glassware, stir plates, solvents) to avoid leaving
the designated area during the procedure.

e Handling:

o When weighing the solid compound, use anti-static weighing paper or a container to
prevent dispersal of the powder.

o If preparing a solution, slowly add the solvent to the solid 1,3,7-Trihydroxy-2-
prenylxanthone to prevent splashing.

o Handle all solutions containing the compound with the same level of care as the solid
form.

e Cleanup and Decontamination:

o After completing the experimental work, decontaminate all surfaces with an appropriate
solvent (e.g., 70% ethanol), followed by a mild detergent and water.

o Carefully remove and dispose of PPE as described in the disposal plan.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 1,3,7-Trihydroxy-2-prenylxanthone and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance. Treat all waste as
hazardous unless determined otherwise by a qualified environmental health and safety (EHS)
professional.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for 1,3,7-
Trihydroxy-2-prenylxanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580461#personal-protective-equipment-for-
handling-1-3-7-trihydroxy-2-prenylxanthone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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